Cas no 2138377-20-3 (4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid
• CAS No: 2138377-20-3
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 5949158
• PubChem ID: 165477139
• Update Time: 2025-05-19

4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid
• EN300-785861
• 2138377-20-3
• 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H22O4S/c1-4-7-17(15,16)10-8-12(2,3)6-5-9(10)11(13)14/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： GIDJDJWCONJPLY-UHFFFAOYSA-N
• SMILES： S(CCC)(C1C(C(=O)O)CCC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 262.12388035g/mol
• Monoisotopic Mass: 262.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Additional information on 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid

Professional Introduction to 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic Acid (CAS No. 2138377-20-3)

4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid, identified by the chemical compound code CAS No. 2138377-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonylcarboxylic acids, a group known for its versatile applications in medicinal chemistry due to its unique structural and functional properties. The presence of both a sulfonyl group and a carboxylic acid moiety in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid features a cyclohexane core substituted with two methyl groups at the 4-position and a propane-1-sulfonyl group at the 2-position, with a carboxylic acid functional group at the 1-position. This specific arrangement of substituents contributes to its stability under various chemical conditions while allowing for selective modifications at multiple sites. The cyclohexane ring provides a rigid scaffold that can be exploited in drug design to enhance binding affinity and metabolic stability, whereas the sulfonyl and carboxylic acid groups serve as key pharmacophoric elements for interaction with biological targets.

In recent years, there has been growing interest in sulfonylcarboxylic acids as pharmacological intermediates due to their ability to modulate enzyme activity and receptor binding. The synthesis of 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid has been reported through multiple pathways, including sulfonylation reactions on cyclohexanecarboxylic acid derivatives and cyclization strategies involving propylsulfonylating agents. These synthetic routes highlight the compound's accessibility and utility in large-scale production for research and industrial applications.

One of the most compelling aspects of 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid is its potential as a building block in the development of novel therapeutic agents. The sulfonyl group, in particular, is well-documented for its role in enhancing drug potency and selectivity. For instance, sulfonyl derivatives have been widely used in the treatment of diabetes (e.g., glipizide), inflammation (e.g., indomethacin), and cancer (e.g., sorafenib). The incorporation of this moiety into 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid suggests its potential utility in designing next-generation drugs targeting various diseases.

Recent studies have also explored the pharmacokinetic properties of derivatives similar to 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid. Researchers have demonstrated that modifications at the cyclohexane ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. For example, introducing fluorine atoms or other electron-withdrawing groups can enhance lipophilicity and improve oral bioavailability. These findings are particularly relevant in modern drug discovery, where optimizing ADME properties is critical for clinical success.

The chemical reactivity of 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid makes it a promising candidate for further functionalization. The carboxylic acid group can undergo esterification or amidation to introduce additional pharmacophores, while the sulfonyl group can be replaced or modified through nucleophilic aromatic substitution reactions. Such transformations allow chemists to tailor the compound's properties for specific biological applications. For instance, coupling it with heterocyclic scaffolds or natural product analogs could lead to novel inhibitors or agonists with high therapeutic value.

In addition to its pharmaceutical applications, 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid has shown promise in materials science and industrial chemistry. Its unique structural features make it suitable for use as an intermediate in polymer synthesis or as a chiral auxiliary in asymmetric catalysis. The ability to modify its substituents allows for fine-tuning of material properties such as solubility, thermal stability, and mechanical strength. This versatility underscores its broad utility beyond traditional pharmaceutical contexts.

The future directions for research on 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid are multifaceted. One area of interest is exploring its role in targeted drug delivery systems. By conjugating it with ligands that recognize specific disease biomarkers or cellular receptors, researchers could develop precision medicine approaches that enhance therapeutic efficacy while minimizing side effects. Another exciting prospect is its use in combination therapies, where it could serve as a scaffold for synergistic drug cocktails designed to overcome resistance mechanisms.

Furthermore, advancements in computational chemistry have enabled more efficient screening of compounds like 4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid for potential biological activity. Machine learning models can predict binding affinities and metabolic stability based on structural features alone, accelerating the drug discovery process. This integration of computational methods with experimental validation holds great promise for identifying new lead compounds rapidly.

In conclusion,4,4-Dimethyl-2-(propane-1-sulfonyl)cyclohexane-1-carboxylic acid (CAS No. 2138377) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—combining a cyclohexane core with sulfonyl and carboxylic acid functionalities—make it an invaluable tool for synthetic chemists seeking to develop innovative therapeutics or advanced materials. As research continues to uncover new possibilities,this compound will undoubtedly play an increasingly significant role in addressing global health challenges through cutting-edge science.